1-[3-amino-6-tert-butyl-4-(trifluoromethyl)thieno[2,3-b]pyridin-2-yl]ethanone

• IUPAC Name: 1-[3-amino-6-tert-butyl-4-(trifluoromethyl)thieno[2,3-b]pyridin-2-yl]ethanone
• InChI: InChI=1S/C14H15F3N2OS/c1-6(20)11-10(18)9-7(14(15,16)17)5-8(13(2,3)4)19-12(9)21-11/h5H,18H2,1-4H3
• InChI Key: WVHUGMIPILYEEF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C2=C(S1)N=C(C=C2C(F)(F)F)C(C)(C)C)N
• Molecular Formula: C14H15F3N2OS
• Molecular Weight: 316.34 g/mol

Description

Synthesis Analysis

The synthesis of thieno[2,3-b]pyridine derivatives, including compounds similar to 1-[3-amino-6-tert-butyl-4-(trifluoromethyl)thieno[2,3-b]pyridin-2-yl]ethanone, typically involves microwave-assisted reactions. For instance, Ankati and Biehl (2010) describe a process where various 2-amino derivatives of thieno[2,3-b]pyridin-2-amine were prepared by microwave heating of 1-(2-chloropyridin-3-yl)ethanone and primary amines in the presence of elemental sulfur and other reagents, achieving yields ranging from 30% to 76% (Ankati & Biehl, 2010).

Molecular Structure Analysis

The molecular structure of thieno[2,3-b]pyridine derivatives is characterized by the presence of a thieno[2,3-b]pyridine core, often substituted with various functional groups that can significantly affect the compound's physical and chemical properties. For instance, Al-Ansari (2016) investigated the spectroscopic properties of similar compounds, providing insights into how structural elements like amino substitutions and phenyl methanone groups influence the electronic and fluorescence properties of these molecules (Al-Ansari, 2016).